Cas no 2137073-69-7 (3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol)

3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol is a chiral triazole derivative featuring an amino and methoxyethyl functional group, which enhances its utility in asymmetric synthesis and pharmaceutical applications. The (1S)-stereocenter ensures enantioselectivity, making it valuable for the development of biologically active compounds. The triazole ring offers stability and versatility in click chemistry, while the propanol tail improves solubility in polar solvents. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its balanced hydrophilicity and structural flexibility. Its well-defined stereochemistry and functional group compatibility make it a reliable intermediate for targeted drug discovery and biochemical research.
3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol structure
2137073-69-7 structure
Product Name:3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol
CAS No:2137073-69-7
MF:C8H16N4O2
MW:200.238241195679
CID:5820686
PubChem ID:165457719
Update Time:2025-05-24

3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-744641
    • 3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol
    • 2137073-69-7
    • Inchi: 1S/C8H16N4O2/c1-14-6-7(9)8-5-10-11-12(8)3-2-4-13/h5,7,13H,2-4,6,9H2,1H3/t7-/m1/s1
    • InChI Key: ZJGJMMGDBIOFGU-SSDOTTSWSA-N
    • SMILES: O(C)C[C@H](C1=CN=NN1CCCO)N

Computed Properties

  • Exact Mass: 200.12732577g/mol
  • Monoisotopic Mass: 200.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 86.2Ų

3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol Pricemore >>

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Additional information on 3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol

Comprehensive Overview of 3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol (CAS No. 2137073-69-7)

The compound 3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol, with the CAS number 2137073-69-7, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of functional groups, including an amino moiety, a methoxyethyl side chain, and a 1,2,3-triazole ring, making it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in targeted therapies and small-molecule drug development.

One of the most compelling aspects of 3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol is its structural similarity to known pharmacophores. The presence of the 1,2,3-triazole ring, a common motif in click chemistry, allows for efficient modular synthesis, which is highly valued in modern drug discovery pipelines. This compound’s chiral center at the (1S)-1-amino-2-methoxyethyl position further enhances its utility in enantioselective synthesis, a critical factor in developing therapeutics with reduced off-target effects.

In recent years, the scientific community has shown growing interest in triazole-containing compounds due to their stability, bioavailability, and diverse biological activities. 3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol aligns with this trend, as its structure suggests potential interactions with enzymes and receptors involved in inflammatory and metabolic pathways. This has led to increased searches for "triazole derivatives in drug discovery" and "chiral amino alcohol applications," reflecting its relevance in contemporary research.

The synthesis and characterization of CAS No. 2137073-69-7 often involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and precise structural confirmation, which are essential for its use in preclinical studies. Additionally, the compound’s solubility and stability profiles make it suitable for formulation development, a key consideration for pharmaceutical researchers exploring "optimizing drug-like properties."

Beyond its chemical attributes, 3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol is also a subject of interest in computational chemistry. Molecular docking studies and QSAR modeling are frequently employed to predict its binding affinities and optimize its scaffold for specific targets. This aligns with the broader industry shift toward AI-driven drug design, a topic frequently searched by professionals seeking to integrate machine learning into their workflows.

In summary, 3-{5-[(1S)-1-amino-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}propan-1-ol (CAS No. 2137073-69-7) represents a promising candidate for further exploration in drug development. Its multifaceted structure, combined with the rising demand for innovative small-molecule therapeutics, positions it as a valuable tool for researchers addressing unmet medical needs. As the scientific community continues to investigate its potential, this compound is likely to remain a focal point in discussions about next-generation pharmaceutical intermediates.

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